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Cat. No.: B15579320
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For Research Use Only (RUO). Not for use in diagnostic procedures.

Introduction
PF-00356231 hydrochloride, also known as PF-562271, is a potent, ATP-competitive, and

reversible inhibitor of Focal Adhesion Kinase (FAK) and Pyk2 kinase, with a significantly higher

selectivity for FAK.[1][2][3] FAK is a non-receptor tyrosine kinase that plays a crucial role in

integrin-mediated signal transduction, regulating key cellular processes such as adhesion,

migration, proliferation, and survival.[4] Dysregulation of the FAK signaling pathway is

frequently observed in various cancers, making it an attractive target for therapeutic

intervention.[4][5] Inhibition of FAK by PF-00356231 hydrochloride has been shown to induce

cell cycle arrest and apoptosis in cancer cells.[3]

Flow cytometry is a powerful and high-throughput technique for single-cell analysis, enabling

the quantitative assessment of cellular responses to therapeutic compounds.[6][7][8] This

document provides detailed protocols for the analysis of apoptosis and cell cycle distribution in

cells treated with PF-00356231 hydrochloride using flow cytometry.
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Data Presentation
The following tables summarize hypothetical quantitative data from a human cancer cell line

(e.g., PC-3) treated with PF-00356231 hydrochloride for 48 hours.

Table 1: Analysis of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

Treatment Group
% Live Cells
(Annexin V- / PI-)

% Early Apoptotic
Cells (Annexin V+ /
PI-)

% Late
Apoptotic/Necrotic
Cells (Annexin V+ /
PI+)

Vehicle Control (0.1%

DMSO)
94.5 ± 2.5 3.1 ± 0.9 2.4 ± 0.6

PF-00356231 HCl (1

µM)
75.2 ± 3.8 15.8 ± 2.1 9.0 ± 1.5

PF-00356231 HCl (5

µM)
40.1 ± 5.1 35.7 ± 4.2 24.2 ± 3.3

Table 2: Cell Cycle Analysis by Propidium Iodide (PI) Staining

Treatment Group % G0/G1 Phase % S Phase % G2/M Phase

Vehicle Control (0.1%

DMSO)
58.2 ± 3.1 28.9 ± 2.4 12.9 ± 1.8

PF-00356231 HCl (1

µM)
68.5 ± 4.0 18.3 ± 2.9 13.2 ± 2.1

PF-00356231 HCl (5

µM)
78.9 ± 4.5 9.5 ± 1.9 11.6 ± 2.5
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Cell Culture & Treatment

Sample Preparation

Data Acquisition & Analysis

Seed cells in culture plates

Treat with PF-00356231 HCl
(include vehicle control)

Harvest cells
(adherent and floating)

Wash with PBS

Stain cells
(e.g., Annexin V/PI or PI alone)

Resuspend in appropriate buffer

Acquire data on flow cytometer

Analyze data to quantify
apoptosis or cell cycle phases

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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